Cas no 957502-09-9 (N-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethylthiophene-2-carboxamide)

• Product Name: N-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethylthiophene-2-carboxamide
• CAS No: 957502-09-9
• MF: C₁₂H₁₄ClN₃OS
• MW: 283.777060031891
• CID: 5432108
• Update Time: 2025-10-19

N-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-chloro-3,5-dimethylpyrazol-1-yl)ethyl]thiophene-2-carboxamide
• N-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethylthiophene-2-carboxamide

• Inchi： 1S/C12H14ClN3OS/c1-8-11(13)9(2)16(15-8)6-5-14-12(17)10-4-3-7-18-10/h3-4,7H,5-6H2,1-2H3,(H,14,17)
• InChI Key： IVNVOKVDNGYYQZ-UHFFFAOYSA-N
• SMILES： C1(C(NCCN2C(C)=C(Cl)C(C)=N2)=O)SC=CC=1

Additional information on N-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethylthiophene-2-carboxamide

Research Brief on N-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethylthiophene-2-carboxamide (CAS: 957502-09-9)

N-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethylthiophene-2-carboxamide (CAS: 957502-09-9) is a novel chemical compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole and thiophene moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of N-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethylthiophene-2-carboxamide involves a multi-step process that ensures high purity and yield. Key steps include the condensation of 4-chloro-3,5-dimethyl-1H-pyrazole with ethylthiophene-2-carboxylate, followed by selective functionalization to achieve the desired product. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity of the compound.

Pharmacological evaluations of this compound have revealed its ability to interact with specific enzyme targets, particularly those involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated its inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and protein kinases, suggesting its potential as an anti-inflammatory or anti-cancer agent. Furthermore, molecular docking studies have provided insights into the binding interactions between the compound and its target proteins, highlighting the importance of its pyrazole and thiophene functional groups.

Recent preclinical studies have explored the pharmacokinetic profile of N-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethylthiophene-2-carboxamide, including its absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits favorable bioavailability and metabolic stability, making it a viable candidate for further development. However, challenges such as potential toxicity and off-target effects need to be addressed in future studies.

In conclusion, N-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethylthiophene-2-carboxamide (CAS: 957502-09-9) represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure and demonstrated biological activity warrant further investigation, particularly in the context of targeted drug design and optimization. Continued research efforts will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.